Cas no 82169-87-7 (1-(4-(Trifluoromethyl)phenyl)pyrrolidine-2,5-dione)

• Product Name: 1-(4-(Trifluoromethyl)phenyl)pyrrolidine-2,5-dione
• CAS No: 82169-87-7
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• MDL: MFCD05864314
• CID: 1805518
• PubChem ID: 2760764
• Update Time: 2025-04-21

1-(4-(Trifluoromethyl)phenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Trifluoromethyl)phenyl]-2,5-pyrrolidinedione
• 5-dione
• 1-(4-(Trifluoromethyl)phenyl)pyrrolidine-2
• DTXSID60876647
• 1-[4-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione
• 1-(4-(trifluoromethyl)phenyl)pyrrolidine-2;5-dione
• P-CF3-N-PHENYLSUCCINIMIDE
• N-(4-(Trifluoromethyl)phenyl)succinimide
• WICWMPQLGRMDTD-UHFFFAOYSA-N
• MFCD05864314
• 1-(4-(Trifluoromethyl)phenyl)pyrrolidine-2,5-dione
• 82169-87-7
• FS-1681
• AKOS002845402

• MDL： MFCD05864314
• Inchi： 1S/C11H8F3NO2/c12-11(13,14)7-1-3-8(4-2-7)15-9(16)5-6-10(15)17/h1-4H,5-6H2
• InChI Key： WICWMPQLGRMDTD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1C(CCC1=O)=O)(F)F

Computed Properties

• Exact Mass: 243.05071298g/mol
• Monoisotopic Mass: 243.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 408.0±45.0 °C at 760 mmHg
• Flash Point: 200.5±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(4-(Trifluoromethyl)phenyl)pyrrolidine-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)